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Compound Name:
2-Hydroxy Pioglitazone

Hydrochloride

CAS No.: 646519-87-1

Cat. No.: B586585

Get Quote

Application Note: NMR-Driven Structural Elucidation of 2-Hydroxy Pioglitazone (M-II

Metabolite)

Introduction & Biological Context
Pioglitazone is a widely prescribed thiazolidinedione (TZD) antidiabetic agent that acts as a

potent agonist for the peroxisome proliferator-activated receptor gamma (PPARγ). Following

oral administration, pioglitazone undergoes extensive hepatic biotransformation mediated

primarily by cytochrome P450 enzymes (CYP2C8 and CYP3A4). This metabolic processing

yields several active metabolites, notably M-II, M-III, and M-IV, which retain pharmacological

activity and contribute to the drug's sustained glycemic control [1].

While M-IV (1-hydroxypioglitazone) features hydroxylation on the terminal ethyl group, the M-II

metabolite—specifically 2-hydroxy pioglitazone (5-[4-[2-(5-ethyl-pyridin-2-yl)-2-hydroxy-ethoxy]-

benzyl]-thiazolidine-2,4-dione)—is characterized by hydroxylation on the aliphatic ethoxy linker.

The creation of a new chiral center at the 2-position of the ethoxy chain results in a mixture of
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diastereomers. Accurate structural characterization of these metabolites is critical for

pharmacokinetic profiling, toxicity assessments, and intellectual property evaluations [2].
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Figure 1: Hepatic metabolic pathway of Pioglitazone to its active hydroxylated metabolites.

Causality in Experimental Design (E-E-A-T)
As an application scientist, the first question in structural elucidation is always: Why this

specific analytical technique?

While Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) can easily confirm the

addition of an oxygen atom (+16 Da, m/z 373 for [M+H]⁺), it cannot unambiguously pinpoint the

exact position of the hydroxyl group on the aliphatic chains. Nuclear Magnetic Resonance

(NMR) spectroscopy provides the atomic-level resolution required to distinguish between M-II

(ethoxy hydroxylation) and M-IV (ethyl hydroxylation).

The Logic of the NMR Workflow:

Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d6) is explicitly chosen over

CDCl3. DMSO-d6 prevents the rapid chemical exchange of the thiazolidinedione N-H proton

(~12.0 ppm) and the newly formed aliphatic O-H proton (~5.7 ppm), allowing them to be

clearly observed in the ¹H spectrum.

Diastereotopic Splitting (¹H NMR): The introduction of a chiral center at the CH-OH carbon in

M-II breaks the symmetry of the adjacent O-CH2 protons. In the parent pioglitazone, the O-

CH2 appears as a simple triplet (~4.3 ppm). In M-II, these protons become diastereotopic,

splitting into two distinct multiplets (~4.05 ppm and ~4.25 ppm).

2D HMBC (Heteronuclear Multiple Bond Correlation): This sequence provides the ultimate

structural proof. A 3-bond correlation from the newly formed CH-OH proton (~4.90 ppm) to
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the pyridine ring carbons confirms the hydroxyl group is strictly at the 2-position of the ethoxy

linker.
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Figure 2: Step-by-step NMR data acquisition and structural elucidation workflow.

Experimental Protocols
Step 1: Sample Preparation

Weigh approximately 5–10 mg of the highly purified 2-Hydroxy Pioglitazone (M-II) standard.
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Dissolve the sample completely in 600 µL of high-purity DMSO-d6 (99.9% D, containing

0.03% v/v TMS as an internal standard).

Transfer the solution to a standard 5 mm precision NMR tube. Self-Validation Check: Visually

inspect the tube against a light source; the solution must be entirely free of particulates to

maintain magnetic field homogeneity and prevent line broadening.

Step 2: Instrument Setup & Tuning

Insert the sample into a 400 MHz (or higher) FT-NMR spectrometer equipped with a

multinuclear probe.

Lock the spectrometer to the deuterium signal of the DMSO-d6 solvent.

Tune and match the probe specifically for ¹H and ¹³C frequencies to maximize the signal-to-

noise ratio (SNR).

Shim the magnetic field (Z1-Z5 gradients) until the DMSO-d6 residual solvent peak (2.50

ppm) achieves a full width at half maximum (FWHM) of < 1.0 Hz.

Step 3: Acquisition Parameters

¹H NMR: Apply a 30° pulse angle, relaxation delay (D1) of 2.0 s, spectral width of 15 ppm,

and acquire 16–32 scans.

¹³C NMR: Utilize a proton-decoupled sequence (e.g., WALTZ-16), relaxation delay of 2.0 s,

spectral width of 250 ppm, and acquire 1024–2048 scans depending on sample

concentration.

2D COSY: Gradient-selected, 256 increments in t1, 1024 data points in t2, 2–4 scans per

increment.

2D HSQC/HMBC: Gradient-selected, optimized for ¹J(CH) = 145 Hz (HSQC) and ⁿJ(CH) = 8

Hz (HMBC) to capture long-range carbon-proton connectivity.

Data Presentation & Interpretation
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The structural confirmation of M-II relies heavily on comparing its ¹H NMR chemical shifts

against the parent pioglitazone [3]. The table below summarizes the critical diagnostic peaks

used to validate the 2-hydroxyethoxy structure.

Proton / Functional
Group

Pioglitazone (¹H δ
ppm)

2-Hydroxy
Pioglitazone (M-II)
(¹H δ ppm)

Structural
Implication &
Causality

Thiazolidinedione N-H ~12.00 (br s, 1H) ~12.00 (br s, 1H)
Unchanged; confirms

TZD ring is intact.

Pyridine Ethyl -CH₃ 1.18 (t, 3H) 1.19 (t, 3H)

Unchanged; rules out

M-IV (1-hydroxyethyl)

metabolite.

Pyridine Ethyl -CH₂- 2.60 (q, 2H) 2.61 (q, 2H)

Unchanged; rules out

M-IV (1-hydroxyethyl)

metabolite.

Ethoxy Linker -O-CH₂- 4.30 (t, 2H)
4.05 (m, 1H), 4.25 (m,

1H)

Protons become

diastereotopic due to

the adjacent chiral

center formed by

hydroxylation.

Ethoxy Linker -CH₂-

Pyr
3.14 (t, 2H) 4.90 (m, 1H)

Dramatic downfield

shift; the CH₂ group

has been oxidized to a

CH-OH methine

group.

Hydroxyl -OH Absent 5.71 (d/br s, 1H)

Direct evidence of the

newly formed aliphatic

hydroxyl group.

Note: Spectra recorded at 400 MHz in DMSO-d6. Chemical shifts are referenced to TMS (0.00

ppm).

Conclusion
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The utilization of 1D and 2D NMR spectroscopy provides an unequivocal, self-validating

framework for the structural elucidation of pioglitazone metabolites. By analyzing the

diastereotopic splitting of the ethoxy linker and the preservation of the terminal ethyl signals,

researchers can definitively distinguish 2-Hydroxy Pioglitazone (M-II) from other isobaric

metabolites like M-IV. This rigorous analytical approach is foundational for downstream

pharmacological assays, ensuring that the correct chemical entity is evaluated for PPARγ

binding efficacy and safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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